Cas no 62276-03-3 (Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester)

• Product Name: Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester
• CAS No: 62276-03-3
• MF: C₁₆H₁₅N₃O₆
• MW: 345.306803941727
• CID: 451208
• PubChem ID: 71388032
• Update Time: 2025-04-19

Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester
• propyl 4-(2,4-dinitroanilino)benzoate
• 62276-03-3
• DTXSID90810110

• Inchi： 1S/C16H15N3O6/c1-2-9-25-16(20)11-3-5-12(6-4-11)17-14-8-7-13(18(21)22)10-15(14)19(23)24/h3-8,10,17H,2,9H2,1H3
• InChI Key： UVVVWXCVXMWWKT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)CCC

Computed Properties

• Exact Mass: 345.09615
• Monoisotopic Mass: 345.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 124.61